Cas no 132244-31-6 (5-Bromobenzooxazole)

• Product Name: 5-Bromobenzooxazole
• CAS No: 132244-31-6
• MF: C₇H₄BrNO
• MW: 198.016760826111
• MDL: MFCD03095026
• CID: 64182
• PubChem ID: 21749504
• Update Time: 2025-05-20

5-Bromobenzooxazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[d]oxazole
• 5-BROMOBENZOXAZOLE
• CHEMBRDG-BB 4002139
• 5-BROMO-1,3-BENZOXAZOLE
• 5-Bromo benzooxazole
• 5-Bromo-benzooxazole
• 5-bromo-1,3-benzoxazole(SALTDATA: FREE)
• Benzoxazole, 5-broMo-
• CS-W004754
• FT-0646898
• 5-bromo-benzooxazole, AldrichCPR
• SY018736
• EN300-133043
• J-517157
• SCHEMBL10486
• 5-Bromo-1,3-benzoxazole, AldrichCPR
• BC-0732
• PGOGTWDYLFKOHI-UHFFFAOYSA-N
• B5515
• AM20061012
• A902098
• 13222-31-6
• 5-bromo-benzoxazole
• DTXSID90927595
• AKOS005071875
• 5-Bromobenzo[delta]oxazole
• 5-Bromobenzooxazole
• MFCD03095026
• 132244-31-6
• AB13423
• DB-025177
• 5-bromo-1,3-benzoxazole (en)
• 5-BROMO-BENZO[D]OXAZOLE

• MDL： MFCD03095026
• Inchi： 1S/C7H4BrNO/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
• InChI Key： PGOGTWDYLFKOHI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CO2

Computed Properties

• Exact Mass: 196.94800
• Monoisotopic Mass: 196.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.711
• Melting Point: 36.0 to 40.0 deg-C
• Boiling Point: 251.2±13.0 °C at 760 mmHg
• Flash Point: 105.704℃
• Refractive Index: 1.649
• PSA: 26.03000
• LogP: 2.59030

5-Bromobenzooxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Bromobenzooxazole

5-Bromobenzooxazole: A Comprehensive Overview

5-Bromobenzooxazole (CAS No. 132244-31-6) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which consists of a benzene ring fused with an oxazole ring, where the bromine atom is located at the 5-position. The benzooxazole core is a versatile scaffold that has been extensively studied due to its potential applications in drug design, optoelectronic materials, and analytical chemistry.

The synthesis of 5-Bromobenzooxazole typically involves the bromination of benzooxazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective bromination processes, minimizing side reactions and improving yields. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce bromine atoms at specific positions on the benzooxazole ring. These methods not only enhance the purity of the final product but also pave the way for the synthesis of more complex derivatives with tailored properties.

One of the most promising applications of 5-Bromobenzooxazole lies in its use as a building block for drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For example, recent studies have demonstrated that 5-Bromobenzooxazole derivatives can effectively inhibit certain kinases, making them potential candidates for anti-cancer therapies. Additionally, the compound's fluorescence properties have been leveraged in bioimaging applications, where it serves as a probe for detecting specific biomolecules in vivo.

In the realm of materials science, 5-Bromobenzooxazole has shown potential as a component in organic light-emitting diodes (OLEDs). Its high electron-deficient nature and strong fluorescence make it an ideal candidate for designing efficient electroluminescent materials. Recent research has focused on incorporating 5-Bromobenzooxazole into polymer frameworks to enhance the stability and brightness of OLED devices. These advancements highlight the compound's versatility and its growing importance in cutting-edge technologies.

The chemical stability and reactivity of 5-Bromobenzooxazole are also areas of active research. Studies have shown that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic aromatic substitution reactions has been exploited to synthesize a wide range of derivatives with diverse functionalities. These derivatives are being explored for their potential use in catalysis, sensing, and energy storage applications.

From an environmental perspective, 5-Bromobenzooxazole has been evaluated for its biodegradability and eco-toxicity. Recent findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In summary, 5-Bromobenzooxazole (CAS No. 132244-31-6) is a multifaceted compound with applications spanning various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in future innovations across industries. As research continues to uncover new properties and applications, 5-Bromobenzooxazole is poised to make significant contributions to both academic and industrial fields.